Cas no 76590-23-3 (Benzenamine, 3-chloro-4-[(4-chloro-1-naphthalenyl)oxy]-)

• Product Name: Benzenamine, 3-chloro-4-[(4-chloro-1-naphthalenyl)oxy]-
• CAS No: 76590-23-3
• MF: C₁₆H₁₁Cl₂NO
• MW: 304.170642137527
• CID: 537555
• PubChem ID: 749415
• Update Time: 2025-04-19

Benzenamine, 3-chloro-4-[(4-chloro-1-naphthalenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-[(4-chloro-1-naphthalenyl)oxy]-
• 3-chloro-4-(4-chloronaphthalen-1-yl)oxyaniline
• SCHEMBL10963610
• AKOS009990098
• SR-01000390862-1
• 76590-23-3
• SR-01000390862
• 3-CHLORO-4-[(4-CHLORO-1-NAPHTHYL)OXY]ANILINE
• Oprea1_264042
• DTXSID70353712

• Inchi： 1S/C16H11Cl2NO/c17-13-6-8-15(12-4-2-1-3-11(12)13)20-16-7-5-10(19)9-14(16)18/h1-9H,19H2
• InChI Key： MKXTZTZSPXTCFM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CC=CC=C21)OC1C=CC(=CC=1Cl)N

Computed Properties

• Exact Mass: 303.02193
• Monoisotopic Mass: 303.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25